Cas no 443998-73-0 (4'-Aminobiphenyl-3-carbonitrile)

• Product Name: 4'-Aminobiphenyl-3-carbonitrile
• CAS No: 443998-73-0
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• MDL: MFCD04117364
• CID: 328820
• PubChem ID: 24883309
• Update Time: 2025-05-23

4'-Aminobiphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-Aminobiphenyl-3-carbonitrile
• 3-(4-aminophenyl)benzonitrile
• 4'-Amino-biphenyl-3-carbonitrile
• 4'-amino[1,1'-biphenyl]-3-carbonitrile
• CYKMHHNPZOCBKT-UHFFFAOYSA-N
• DTXSID50359994
• 4'-Amino-[1,1'-biphenyl]-3-carbonitrile
• AKOS004114037
• BB 0222790
• starbld0009844
• 3-(4-Aminophenyl)benzonitrile, 97%
• FT-0694697
• MFCD04117364
• 443998-73-0
• SCHEMBL1143498
• G78684

• MDL： MFCD04117364
• Inchi： 1S/C13H10N2/c14-9-10-2-1-3-12(8-10)11-4-6-13(15)7-5-11/h1-8H,15H2
• InChI Key： CYKMHHNPZOCBKT-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 194.08400
• Monoisotopic Mass: 194.084398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.18
• Melting Point: 128-132 °C (lit.)
• Boiling Point: 375.1 °C at 760 mmHg
• Flash Point: 180.7 °C
• PSA: 49.81000
• LogP: 3.38868

4'-Aminobiphenyl-3-carbonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H318-H332-H400
• Warning Statement： P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 20/21/22-41-50
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 4'-Aminobiphenyl-3-carbonitrile

4'-Aminobiphenyl-3-carbonitrile: A Comprehensive Overview

4'-Aminobiphenyl-3-carbonitrile, also known by its CAS number CAS No. 443998-73-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound, characterized by its biphenyl structure with an amino group at the 4' position and a cyano group at the 3 position, exhibits unique chemical properties that make it valuable for various applications. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to 4'-Aminobiphenyl-3-carbonitrile.

The molecular structure of 4'-Aminobiphenyl-3-carbonitrile consists of two phenyl rings connected by a single bond, with an amino (-NH2) group attached to one ring and a cyano (-CN) group on the other. This arrangement imparts the compound with both electron-donating and electron-withdrawing functionalities, which are crucial for its reactivity and applicability in different chemical reactions. The biphenyl system is known for its stability and aromaticity, making it a favorable scaffold for various functionalizations.

Recent studies have highlighted the potential of 4'-Aminobiphenyl-3-carbonitrile as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). For instance, researchers have demonstrated that this compound can be used to construct highly conductive polymer networks through oxidative polymerization. These materials exhibit excellent electrical properties and are being explored for use in flexible electronics and energy storage devices.

In the pharmaceutical industry, 4'-Aminobiphenyl-3-carbonitrile has shown promise as a building block for drug discovery. Its ability to form hydrogen bonds due to the amino group makes it a suitable candidate for designing bioactive molecules with specific pharmacokinetic profiles. Recent research has focused on its role in developing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

The synthesis of 4'-Aminobiphenyl-3-carbonitrile typically involves multi-step organic reactions. One common approach is the Ullmann coupling reaction, which enables the formation of the biphenyl linkage under catalytic conditions. The introduction of the amino and cyano groups is achieved through nucleophilic substitution or electrophilic aromatic substitution reactions, depending on the specific starting materials and reaction conditions.

From an environmental perspective, the development of sustainable synthesis routes for CAS No. 443998-73-0 is a growing area of interest. Researchers are exploring green chemistry methods that minimize waste generation and reduce energy consumption. For example, microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields.

In conclusion, 4'-Aminobiphenyl-3-carbonitrile, with its unique structural features and diverse applications, continues to be a focal point in modern chemistry research. Its role as a versatile building block in materials science and pharmacology underscores its importance in advancing technological innovations. As new research emerges, we can expect further discoveries that will expand our understanding of this intriguing compound.